Cas no 890098-15-4 (2-Chloro-3'-iodobenzophenone)

• Product Name: 2-Chloro-3'-iodobenzophenone
• CAS No: 890098-15-4
• Molecular Formula: C₁₃H₈ClIO
• Molecular Weight: 342.55900
• CID: 993520
• PubChem ID: 19816423

2-Chloro-3'-iodobenzophenone Properties

Names and Identifiers

• (2-chlorophenyl)-(3-iodophenyl)methanone
• 2-CHLORO-3'-IODOBENZOPHENONE
• MFCD02260368
• SCHEMBL9756835
• DTXSID70600258
• (2-Chlorophenyl)(3-iodophenyl)methanone
• AKOS016018296
• 890098-15-4

• MDL： MFCD02260368
• InChIKey： HXKNAKJVJIRYRY-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8ClIO/c14-12-7-2-1-6-11(12)13(16)9-4-3-5-10(15)8-9/h1-8H
• SMILES： C1=CC=C(C(=C1)C(=O)C2=CC(=CC=C2)I)Cl

Computed Properties

• Exact Mass: 341.93100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 341.93084g/mol
• Heavy Atom Count: 16
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.17560
• PSA: 17.07000
• Refractive Index: 1.653
• Boiling Point: 412.3°C at 760 mmHg
• Flash Point: 203.2°C
• Density: 1.699

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones